2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C28H26N4O3S/c1-4-35-21-11-9-19(10-12-21)29-24(33)16-36-28-31-25-22-7-5-6-8-23(22)30-26(25)27(34)32(28)20-14-17(2)13-18(3)15-20/h5-15,30H,4,16H2,1-3H3,(H,29,33)
• InChI Key: OLQLSSDFVDKJJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)NC5=CC=CC=C53
• Molecular Formula: C28H26N4O3S
• Molecular Weight: 498.6 g/mol
• CAS No.: 536705-52-9

Description

2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O3S and its molecular weight is 498.6. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Properties

• Several studies have focused on synthesizing derivatives of this compound and testing their antibacterial and antifungal activities. Compounds like 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives have demonstrated promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Anticancer Evaluation

• Research has been conducted on the anticancer activities of similar compounds. For instance, a study on 4-arylsulfonyl-1,3-oxazoles found that specific derivatives exhibited high activity against certain cancer cell lines, indicating potential as a lead compound for further in-depth studies and synthesis of new derivatives with antitumor activity (Zyabrev et al., 2022).

Crystal Structure Analysis

• Investigations into the crystal structures of related compounds have been performed. These studies provide insights into the molecular conformation and intramolecular interactions, which are crucial for understanding the chemical behavior and potential applications of these compounds (Subasri et al., 2017).

Inhibitors of Thymidylate Synthase

• Research on derivatives of this compound as potential inhibitors of thymidylate synthase, an enzyme involved in DNA synthesis, suggests potential applications in antitumor and antibacterial therapies (Gangjee et al., 1996).

Fluorescence Binding Studies

• Some studies have explored the interaction of similar compounds with proteins like bovine serum albumin using fluorescence and UV-vis spectral studies. This research provides insights into the molecular interactions that can be useful in drug design and protein binding studies (Meng et al., 2012).